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Compound of Interest

Compound Name: Noscapine

Cat. No.: B1214587 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for the handling of Noscapine, a benzylisoquinoline alkaloid used as an antitussive

and investigated for its potential in cancer treatment. Adherence to these procedures is critical

to mitigate risks and ensure operational integrity.

Personal Protective Equipment (PPE)
When handling Noscapine, especially in powdered form, a comprehensive PPE strategy is

non-negotiable to prevent personal exposure. The following table summarizes the required

protective equipment.
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PPE Category Specification Rationale

Eye Protection

Tightly fitting safety goggles or

safety glasses with side-

shields conforming to EN 166

(EU) or NIOSH (US). A face

shield may be required if there

is a splash hazard.[1][2]

Protects eyes from dust

particles and accidental

splashes.

Hand Protection

Protective, impermeable

gloves (e.g., nitrile). The exact

glove material and thickness

should be selected based on

the specific laboratory task and

duration of handling.[1][3]

Prevents skin contact with the

chemical.

Respiratory Protection

A NIOSH/MSHA or European

Standard EN 149 approved

dust respirator should be used

if ventilation is inadequate or if

dust is generated.[1][4][5] A

full-face respirator may be

necessary if exposure limits

are exceeded or irritation is

experienced.[2]

Prevents inhalation of

Noscapine dust, which can be

harmful if ingested and may

cause respiratory irritation.[4]

[5]

Body Protection

A lab coat or protective

clothing is required to prevent

skin exposure.[1][4] For larger

spills, impervious clothing may

be necessary.[2]

Minimizes the risk of skin

contact and contamination of

personal clothing.

Operational Plan: Safe Handling and Storage
A systematic approach to handling and storing Noscapine is crucial for maintaining a safe

laboratory environment and preserving the integrity of the compound.

Handling Protocol:
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Ventilation: Always handle Noscapine in a well-ventilated area.[1][4] A local exhaust

ventilation system or a chemical fume hood is highly recommended to minimize inhalation

exposure.

Avoid Dust Generation: Take care to avoid the formation of dust when handling the solid form

of Noscapine.[1][4][6] Use techniques such as gentle scooping and avoid pouring the

powder from a height.

Personal Hygiene: Do not eat, drink, or smoke in areas where Noscapine is handled.[2][4][6]

Wash hands thoroughly with soap and water after handling the compound, even if gloves

were worn.[1][4]

Container Management: Keep containers of Noscapine securely sealed when not in use to

prevent spills and contamination.[4]

Storage Protocol:

Container: Store Noscapine in its original, tightly closed container.[1] Suitable containers

include glass, polyethylene, or polypropylene.[4]

Temperature: Store in a refrigerator.[1] Some sources also recommend storage at room

temperature in an airtight container, away from sunlight.[7]

Environment: Keep the storage area dry and free from combustible materials.[4] Store under

an inert gas.[1]

Security: Due to its classification as a drug, special security requirements for storage may

apply under federal or state regulations.[4]
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Workflow for the safe handling of Noscapine.

Emergency Procedures: Exposure and Spills
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Immediate and appropriate action is critical in the event of an emergency involving Noscapine.

Exposure Response:

Inhalation: If inhaled, move the individual to fresh air. If breathing is difficult, provide artificial

respiration. Seek medical attention.[6][8]

Skin Contact: Immediately remove contaminated clothing and flush the affected skin with

plenty of running water and soap.[4][8] If irritation persists, seek medical attention.[4]

Eye Contact: Immediately flush the eyes with large amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[6][8] Remove contact lenses if present and

easy to do so. Seek prompt medical attention.[8]

Ingestion: If swallowed and the person is conscious, rinse their mouth with water.[6][8] Do

NOT induce vomiting.[8] Call a physician or poison control center immediately.[2][3]
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Emergency response plan for Noscapine exposure.
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Spill Response:

Minor Spills:

Alert personnel in the immediate area.

Wear appropriate PPE, including a respirator.

Use dry clean-up procedures to avoid generating dust.[4]

Carefully sweep or vacuum up the spilled material. If vacuuming, use a HEPA-filtered

vacuum cleaner.[4]

Place the collected waste into a sealed, labeled container for disposal.[4][6]

Clean the spill area with water.[4]

Major Spills:

Evacuate the area and alert emergency responders.[4]

Prevent the spilled material from entering drains or waterways.[4]

Control personal contact by wearing appropriate protective clothing.[4]

Proceed with cleanup as with a minor spill, recovering as much product as possible.[4]

Disposal Plan
All waste containing Noscapine must be handled as hazardous waste and disposed of in

accordance with local, state, and federal regulations.[4]

Unused Material: If recycling is not an option, the material may be dissolved or mixed with a

combustible solvent and burned in a chemical incinerator equipped with an afterburner and

scrubber.[1]

Contaminated Materials: Puncture empty containers to prevent reuse.[4] Dispose of

contaminated PPE and cleanup materials in sealed, labeled containers as hazardous waste.
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General Guidance: Do not discharge into sewers or waterways.[4] The best practice for

disposal is to use a registered drug take-back program if available.[9] If not, follow the

guidelines for chemical waste disposal.

Toxicological Data
Understanding the toxicological profile of Noscapine is essential for a comprehensive risk

assessment.

Metric Value Species

Oral LD50 853 mg/kg Mouse

Intraperitoneal LD50 581 mg/kg Mouse

Subcutaneous LD50 700 mg/kg Mouse

Data sourced from Cayman Chemical Safety Data Sheet.[3]

Health Hazards:

Harmful if swallowed.[3][5]

May cause nausea, vomiting, drowsiness, and confusion.[4]

Limited evidence suggests it may have mutagenic effects after a single exposure.[4]

By implementing these safety protocols, laboratories can effectively manage the risks

associated with handling Noscapine, ensuring the well-being of their personnel and the

integrity of their research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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